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Compound of Interest

Compound Name: 1,2-Diformylhydrazine

Cat. No.: B1218853 Get Quote

An in-depth exploration of the synthesis, properties, and applications of a key chemical

intermediate.

Introduction
1,2-Diformylhydrazine, a simple yet versatile organic compound, holds a significant place in

the landscape of synthetic chemistry. First synthesized in the mid-20th century, this white

crystalline solid has emerged as a crucial building block, most notably in the production of

heterocyclic compounds such as 1,2,4-triazoles, which are known for their broad range of

biological activities. This technical guide provides a comprehensive overview of the history,

discovery, synthesis, and applications of 1,2-diformylhydrazine, with a focus on its relevance

to researchers, scientists, and professionals in drug development.

History and Discovery
The first notable synthesis of 1,2-diformylhydrazine was reported in the mid-20th century

during systematic investigations into hydrazine derivatives for potential industrial and

pharmaceutical applications.[1] A seminal paper by C. Ainsworth and R.G. Jones published in

the Journal of the American Chemical Society in 1955 is a key reference, describing a method

for its preparation.[2] This work laid the foundation for subsequent research and development

involving this compound. The primary motivation for its initial synthesis was its potential as a

precursor to more complex molecules, a role it continues to fulfill today.
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Chemical and Physical Properties
1,2-Diformylhydrazine is a white, water-soluble solid.[3] X-ray crystallography has confirmed

that it is a planar molecule.[3] It is sparingly soluble in common organic solvents like ethanol

and ether.[1]

Property Value Reference

Chemical Formula C₂H₄N₂O₂ [3]

Molar Mass 88.07 g/mol [3]

Appearance White crystalline solid [3]

Melting Point 155–157 °C [3]

Solubility
Water-soluble, sparingly

soluble in ethanol and ether
[1]

Synthesis of 1,2-Diformylhydrazine
The most common and historically significant method for synthesizing 1,2-diformylhydrazine
involves the reaction of hydrazine with either formamide or formic acid.

Experimental Protocol: Synthesis from Hydrazine
Hydrate and Formamide (Ainsworth & Jones, 1955)
This method, adapted from the work of Ainsworth and Jones, remains a fundamental procedure

for the laboratory-scale synthesis of 1,2-diformylhydrazine.

Materials:

Hydrazine hydrate

Formamide

Ethanol

Procedure:
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A mixture of hydrazine hydrate and an excess of formamide is heated.

The reaction mixture is typically maintained at an elevated temperature for a specified period

to ensure the completion of the diformylation.

Upon cooling, the crude 1,2-diformylhydrazine precipitates from the reaction mixture.

The solid product is then collected by filtration and can be purified by recrystallization from a

suitable solvent, such as ethanol, to yield a product with a melting point of 159-160 °C.

A patent describes a process for preparing 1,2,4-triazole from hydrazine and formamide, which

includes the formation of 1,2-diformylhydrazine as an intermediate with an 80% yield.[4]

Another patent details a method for producing N,N'-diformylhydrazine by reacting formamide

with hydrazine hydrate at elevated temperatures.[5][6]

Logical Workflow for Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1218853#history-and-discovery-of-1-2-
diformylhydrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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